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Compound of Interest

Compound Name: N-(4-aminophenyl)butanamide

Cat. No.: B184938 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for N-(4-aminophenyl)butanamide, including operational and

disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(4-aminophenyl)butanamide is classified as harmful if swallowed and may cause an

allergic skin reaction[1][2]. It is considered a hazardous chemical under the OSHA Hazard

Communication Standard[3]. Therefore, strict adherence to recommended personal protective

equipment protocols is mandatory to minimize exposure and ensure personnel safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards[4].

Protects eyes from

dust, splashes, and

vapors[4].

Face Shield

To be worn with safety

goggles, especially

when handling larger

quantities or when

there is a significant

risk of splashing[4].

Provides full-face

protection[4].

Skin and Body

Protection

Chemical-resistant

Gloves

Nitrile gloves are a

suitable choice[4].

Inspect gloves before

use and change them

frequently.

Prevents skin contact

with the chemical[4].

Lab Coat

A long-sleeved lab

coat should be

worn[4].

Provides a barrier

against accidental

spills and protects

skin and clothing[4].

Respiratory Protection

NIOSH-approved

Respirator or Fume

Hood

Use a respirator if

exposure limits are

exceeded or if

irritation is

experienced. All

handling of the solid

compound should

ideally be done in a

certified chemical

fume hood[4].

Prevents inhalation of

dust particles[4].

Operational Plan: Safe Handling Procedure
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Proper handling of N-(4-aminophenyl)butanamide is critical to prevent accidental exposure.

The following step-by-step procedure should be followed.

Experimental Workflow for Handling N-(4-aminophenyl)butanamide
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Preparation

Handling

Post-Handling

1. Don appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare workspace in a
well-ventilated area or fume hood

3. Assemble all necessary
equipment and materials

4. Carefully weigh the
required amount of the compound

5. Transfer the compound to the
reaction vessel, avoiding dust generation

6. Perform the experimental procedure

7. Clean the work area and
equipment thoroughly

8. Decontaminate reusable PPE

9. Wash hands and any
exposed skin thoroughly

Click to download full resolution via product page

Safe handling workflow for N-(4-aminophenyl)butanamide.
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First-Aid Measures
In case of accidental exposure, immediate action is crucial.

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If you feel unwell, call a POISON CENTER or doctor[3].

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse[2][3].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[3].

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell[2].

Disposal Plan
Proper disposal of N-(4-aminophenyl)butanamide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow for N-(4-aminophenyl)butanamide
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Waste Collection

Temporary Storage

Final Disposal

1. Collect solid waste in a
-labeled, sealed container

4. Store waste containers in a
designated hazardous waste area

2. Collect liquid waste in a
-labeled, sealed container

3. Collect contaminated PPE and
materials in a separate labeled bag

5. Arrange for disposal through your
institution's EHS department or a

licensed hazardous waste contractor

6. Follow all local, state, and
federal regulations for

hazardous waste disposal

Click to download full resolution via product page

Disposal workflow for N-(4-aminophenyl)butanamide.

All waste materials must be disposed of in accordance with national and local regulations. Do

not mix with other waste and leave chemicals in their original containers[5]. Dispose of contents

and containers to an approved waste disposal plant[2][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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